Cas no 947664-88-2 (2-(2-Methoxyethanesulfonyl)ethylamine hydrochloride)

• Product Name: 2-(2-Methoxyethanesulfonyl)ethylamine hydrochloride
• CAS No: 947664-88-2
• MF: C₅H₁₄ClNO₃S
• MW: 203.687559604645
• CID: 5461647
• Update Time: 2025-10-30

2-(2-Methoxyethanesulfonyl)ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxyethanesulfonyl)ethylamine hydrochloride

• Inchi： 1S/C5H13NO3S.ClH/c1-9-3-5-10(7,8)4-2-6;/h2-6H2,1H3;1H
• InChI Key： WWEKKHFBQBAXRO-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(CCN)CCOC.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 2-(2-Methoxyethanesulfonyl)ethylamine hydrochloride

Comprehensive Overview of 2-(2-Methoxyethanesulfonyl)ethylamine hydrochloride (CAS No. 947664-88-2)

2-(2-Methoxyethanesulfonyl)ethylamine hydrochloride (CAS No. 947664-88-2) is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound, often referred to by its systematic name, belongs to the class of sulfonamide derivatives, which are widely studied for their versatile reactivity and potential therapeutic benefits. The presence of both methoxy and sulfonyl functional groups in its structure makes it a valuable intermediate in the development of novel drug candidates and bioactive molecules.

In recent years, the demand for sulfonamide-based compounds has surged due to their role in designing enzyme inhibitors and receptor modulators. Researchers are particularly interested in 2-(2-Methoxyethanesulfonyl)ethylamine hydrochloride for its potential in targeting specific biological pathways. For instance, its structural features align with the requirements for central nervous system (CNS) drug development, a hot topic in modern pharmacology. The compound's ability to cross the blood-brain barrier (BBB) is a subject of ongoing investigation, as it could pave the way for treatments for neurodegenerative diseases like Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, CAS No. 947664-88-2 serves as a key building block in multi-step organic synthesis. Its hydrochloride salt form enhances stability and solubility, making it preferable for laboratory use. The compound's methoxyethanesulfonyl moiety is particularly noteworthy, as it can act as a protecting group or a leaving group in complex reactions. This versatility has led to its inclusion in high-profile research projects, including those focused on peptide modification and small-molecule drug discovery.

The growing interest in green chemistry and sustainable synthesis has also brought attention to compounds like 2-(2-Methoxyethanesulfonyl)ethylamine hydrochloride. Researchers are exploring eco-friendly methods to produce such intermediates, minimizing waste and energy consumption. This aligns with the broader trend of environmentally conscious chemical manufacturing, a priority for both academia and industry. Additionally, the compound's potential applications in bioconjugation and proteomics have made it a subject of interest in biotechnology and diagnostic tool development.

For those searching for high-purity CAS No. 947664-88-2, it is essential to source the compound from reputable suppliers to ensure consistency in research outcomes. The compound's spectroscopic data (e.g., NMR, IR, and mass spectrometry) are well-documented, aiding in its identification and quality control. Furthermore, its physicochemical properties, such as melting point and solubility, are critical for experimental design, particularly in high-throughput screening (HTS) and medicinal chemistry workflows.

In summary, 2-(2-Methoxyethanesulfonyl)ethylamine hydrochloride (CAS No. 947664-88-2) is a multifaceted compound with broad relevance in drug discovery, chemical biology, and material science. Its unique structural attributes and functional groups make it a valuable asset for researchers tackling some of today's most pressing scientific challenges. As the field of precision medicine advances, the role of such specialized intermediates is expected to grow, further solidifying their importance in modern science.